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Compound of Interest

Compound Name: (E)-4-(2-Ethoxyvinyl)benzonitrile

Cat. No.: B13001379

Get Quote

Compound Overview & Significance
(E)-4-(2-Ethoxyvinyl)benzonitrile (CAS: 1082604-62-3) is a para-substituted styrene

derivative characterized by an electron-withdrawing nitrile group and an electron-donating

ethoxyvinyl moiety. This "push-pull" electronic structure makes it a valuable precursor for liquid

crystals, nonlinear optical materials, and complex heterocyclic synthesis.

IUPAC Name: 4-[(E)-2-ethoxyethenyl]benzonitrile

Molecular Formula: C

H

NO

Molecular Weight: 173.21 g/mol

Physical State: Colorless to pale yellow solid or oil (dependent on purity/temperature).
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Understanding the synthesis is critical for interpreting spectral impurities. Two primary routes

are employed:[1][2][3][4][5][6][7]

Wittig Olefination: Reaction of 4-cyanobenzaldehyde with

(ethoxymethyl)triphenylphosphonium chloride.

Key Impurity: The (Z)-isomer (cis), typically appearing as a minor component with smaller

coupling constants (

Hz).

Heck Coupling: Palladium-catalyzed reaction of 4-bromobenzonitrile with ethyl vinyl ether.

Key Impurity: Branched regioisomer (

-arylation product), which hydrolyzes to 4-acetylbenzonitrile.

Spectral Analysis: Nuclear Magnetic Resonance
(NMR)
H NMR Spectroscopy (400 MHz, CDCl )
The proton spectrum is defined by a distinct AA'BB' aromatic system and a trans-enol ether

vinyl system.
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Ar-H 7.56 Doublet (d) 2H 8.4
Ortho to -CN

(H-3, H-5)

Ar-H 7.34 Doublet (d) 2H 8.4

Ortho to -

Vinyl (H-2, H-

6)

Vinyl-H 7.08 Doublet (d) 1H 12.8 -Vinyl (H-8,

next to O)

Vinyl-H 6.22 Doublet (d) 1H 12.8 -Vinyl (H-7,

next to Ar)

Ether-CH 3.92 Quartet (q) 2H 7.0

O-CH

-CH

Ether-CH 1.36 Triplet (t) 3H 7.0

O-CH

-CH

Mechanistic Insight:

Stereochemistry: The large coupling constant (

Hz) confirms the (E)-configuration. The (Z)-isomer would exhibit

Hz.

Electronic Effects: The nitrile group deshields the aromatic protons at 7.56 ppm. The

electron-rich oxygen atom shields the

-vinyl proton (6.22 ppm) relative to a standard styrene, but the para-cyano group pulls
electron density back, placing it downfield of unsubstituted styryl ethers (~5.8 ppm).
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C NMR Spectroscopy (100 MHz, CDCl )
The carbon spectrum confirms the functional groups and substitution pattern.

Nitrile (CN):

119.2 ppm (Characteristic weak intensity, quaternary).

Vinyl

-C:

149.5 ppm (Deshielded by Oxygen).

Vinyl

-C:

107.8 ppm (Shielded by resonance from Oxygen, despite Ar-CN effect).

Aromatic C-1 (ipso to Vinyl):

140.5 ppm.

Aromatic C-4 (ipso to CN):

109.5 ppm.

Aromatic CH:

132.5 (C-3,5), 126.2 (C-2,6).

Ethoxy:

64.5 (CH

), 14.6 (CH

).
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Spectral Analysis: Infrared (IR) Spectroscopy[3][6]
[9]
The IR spectrum provides rapid confirmation of the nitrile and enol ether functionalities.

Nitrile Stretch (

):2225 cm

(Strong, sharp). This is the diagnostic band for the cyano group.

Enol Ether C=C Stretch:1635 cm

. Stronger than typical alkene stretches due to polarization by the oxygen.

Ether C-O Stretch:1205 cm

and 1045 cm

.

Aromatic C=C: 1600, 1505 cm

.

C-H Stretch: 3050 cm

(Ar-H), 2980 cm

(Aliphatic C-H).

Spectral Analysis: Mass Spectrometry (MS)
Fragmentation Pathway (EI, 70 eV)

Molecular Ion (M

):m/z 173 (Base peak or high intensity).

Fragment [M - 29]
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:m/z 144. Loss of ethyl radical (typical for ethyl ethers).

Fragment [M - 45]

:m/z 128. Loss of ethoxy radical (

OEt), generating the 4-cyanostyryl cation.

Fragment [M - 58]

:m/z 115. Loss of vinyl ether moiety or rearrangement.

Visualization of Structural Logic
The following diagram illustrates the correlation between the chemical structure and the

observed spectral signals.

(E)-4-(2-Ethoxyvinyl)benzonitrile
C11H11NO

H-Alpha (Vinyl)
δ 7.08 ppm (d)

Deshielded by Oxygen

H-Beta (Vinyl)
δ 6.22 ppm (d)

Resonance Shielding

Ar-H (AA'BB')
δ 7.56 & 7.34 ppm

Nitrile Group
IR: 2225 cm⁻¹
13C: 119 ppm

Enol Ether
IR: 1635 cm⁻¹ (C=C)
IR: 1205 cm⁻¹ (C-O)

J = 12.8 Hz
(Trans-Stereochemistry)

Click to download full resolution via product page

Figure 1: Spectral correlation map linking structural motifs to specific NMR and IR signals.
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Experimental Protocols
Protocol A: Verification of (E)-Stereochemistry
To distinguish the target (E)-isomer from the (Z)-impurity:

Prepare Sample: Dissolve 5 mg of the compound in 0.6 mL CDCl

.

Acquire ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-

inserted">

H NMR: Set spectral width to include 0-10 ppm. Acquire at least 16 scans.[7]

Analyze Vinyl Region: Focus on the doublet at ~6.22 ppm.

Pass: Coupling constant

Hz.

Fail: Coupling constant

Hz (indicates Z-isomer).

Protocol B: GC-MS Identification
Column: HP-5MS or equivalent (30 m x 0.25 mm).

Method: 100°C (1 min)

20°C/min

280°C.

Expected Retention: The (E)-isomer typically elutes slightly after the (Z)-isomer due to better

packing/planarity.

Validation: Look for M

at 173 m/z.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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